Cas no 338982-31-3 (2-(Phenylsulfanyl)nicotinaldehyde)

2-(Phenylsulfanyl)nicotinaldehyde is a specialized organic compound featuring a nicotinaldehyde core substituted with a phenylsulfanyl group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The phenylsulfanyl moiety enhances electrophilic character, facilitating nucleophilic addition reactions, while the aldehyde group offers versatility for further functionalization, such as condensation or reduction. Its well-defined molecular framework ensures consistent performance in heterocyclic chemistry applications. The compound is typically characterized by high purity and stability under standard handling conditions, making it suitable for research and industrial-scale processes requiring precise control over reaction pathways.
2-(Phenylsulfanyl)nicotinaldehyde structure
338982-31-3 structure
Product Name:2-(Phenylsulfanyl)nicotinaldehyde
CAS No:338982-31-3
MF:C12H9NOS
MW:215.270961523056
CID:1460683
PubChem ID:2763775
Update Time:2025-06-07

2-(Phenylsulfanyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-phenylsulfanylpyridine-3-carbaldehyde
    • AC1Q6PRZ
    • 2-(Phenylsulfanyl)Nicotinaldehyde
    • 2-phenylthiopyridine-3-carbaldehyde
    • phenylsulfanylnicotinaldehyde
    • 2-(phenylsulfanyl)pyridine-3-carbaldehyde
    • AC1MC8SY
    • CTK7I0141
    • (2-phenylthio)nicotinaldehyde
    • DS-016277
    • J-506529
    • 338982-31-3
    • MFCD00794344
    • SCHEMBL1466714
    • 2-(phenylthio)nicotinaldehyde
    • DTXSID20377140
    • XMMNSXDXGHXKMN-UHFFFAOYSA-N
    • 3L-306S
    • CS-0323470
    • AKOS005070153
    • 2-(Phenylsulfanyl)nicotinaldehyde
    • MDL: MFCD00794344
    • Inchi: 1S/C12H9NOS/c14-9-10-5-4-8-13-12(10)15-11-6-2-1-3-7-11/h1-9H
    • InChI Key: XMMNSXDXGHXKMN-UHFFFAOYSA-N
    • SMILES: S(C1C(C=O)=CC=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.04048508g/mol
  • Monoisotopic Mass: 215.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • Melting Point: 81,5-84°C

2-(Phenylsulfanyl)nicotinaldehyde Security Information

  • HazardClass:IRRITANT

2-(Phenylsulfanyl)nicotinaldehyde Pricemore >>

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